Cas no 502649-36-7 (2-ethyl-4H,5H-thieno3,2-cpyridin-4-one)
502649-36-7 structure
Product Name:2-ethyl-4H,5H-thieno3,2-cpyridin-4-one
CAS No:502649-36-7
MF:C9H9NOS
MW:179.238860845566
MDL:MFCD22557089
CID:1563612
PubChem ID:69589066
Update Time:2025-04-21
2-ethyl-4H,5H-thieno3,2-cpyridin-4-one Chemical and Physical Properties
Names and Identifiers
-
- Thieno[3,2-c]pyridin-4(5H)-one, 2-ethyl-
- 2-ethyl-4H,5H-thieno3,2-cpyridin-4-one
- AKOS033976303
- Z1551931591
- 502649-36-7
- SCHEMBL5849531
- CVA64936
- EN300-314252
- 2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one
- 2-ethyl-5H-thieno[3,2-c]pyridin-4-one
-
- MDL: MFCD22557089
- Inchi: 1S/C9H9NOS/c1-2-6-5-7-8(12-6)3-4-10-9(7)11/h3-5H,2H2,1H3,(H,10,11)
- InChI Key: QLAOSUCACFAQOM-UHFFFAOYSA-N
- SMILES: S1C2C=CNC(C=2C=C1CC)=O
Computed Properties
- Exact Mass: 179.04057
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 29.1
2-ethyl-4H,5H-thieno3,2-cpyridin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-314252-0.05g |
2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one |
502649-36-7 | 95% | 0.05g |
$174.0 | 2023-09-05 | |
| Enamine | EN300-314252-0.1g |
2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one |
502649-36-7 | 95% | 0.1g |
$257.0 | 2023-09-05 | |
| Enamine | EN300-314252-0.25g |
2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one |
502649-36-7 | 95% | 0.25g |
$367.0 | 2023-09-05 | |
| Enamine | EN300-314252-0.5g |
2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one |
502649-36-7 | 95% | 0.5g |
$579.0 | 2023-09-05 | |
| Enamine | EN300-314252-1.0g |
2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one |
502649-36-7 | 95% | 1.0g |
$743.0 | 2023-07-06 | |
| Enamine | EN300-314252-2.5g |
2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one |
502649-36-7 | 95% | 2.5g |
$1454.0 | 2023-09-05 | |
| Enamine | EN300-314252-5.0g |
2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one |
502649-36-7 | 95% | 5.0g |
$2152.0 | 2023-07-06 | |
| Enamine | EN300-314252-10.0g |
2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one |
502649-36-7 | 95% | 10.0g |
$3191.0 | 2023-07-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00869582-1g |
2-Ethyl-4H,5H-thieno[3,2-c]pyridin-4-one |
502649-36-7 | 95% | 1g |
¥5546.0 | 2024-04-18 | |
| Enamine | EN300-314252-1g |
2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one |
502649-36-7 | 95% | 1g |
$743.0 | 2023-09-05 |
2-ethyl-4H,5H-thieno3,2-cpyridin-4-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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